2-(2,4-Difluorophenyl)-2-(piperidin-1-yl)acetic acid

• Molecular Formula: C13H15F2NO2
• Molecular Weight: 255.26 g/mol
• IUPAC Name: 2-(2,4-difluorophenyl)-2-piperidin-1-ylacetic acid
• InChI: InChI=1S/C13H15F2NO2/c14-9-4-5-10(11(15)8-9)12(13(17)18)16-6-2-1-3-7-16/h4-5,8,12H,1-3,6-7H2,(H,17,18)
• InChI Key: UARQIWSOZJIUDL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(C2=C(C=C(C=C2)F)F)C(=O)O

Description

2-(2,4-Difluorophenyl)-2-(piperidin-1-yl)acetic acid is a useful research compound. Its molecular formula is C13H15F2NO2 and its molecular weight is 255.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Oxoacetic acid (141 mg, 1.90 mmol) and piperidine (0.16 ml, 1.90 mmol) were dissolved in acetonitrile (10 ml). 2,4-Difluorophenylboronic acid (300 mg, 1.90 mmol) was added and the mixture was stirred at reflux for 4 hours. The solvent was evaporated and the crude was purified by flash chromatography (DCM/MeOH=85/25) to obtain the title compound (307 mg, 63% yield) as an off-white solid.